Cas no 58157-89-4 (Ethanone,1-(5-nitro-3-thienyl)-)

• Product Name: Ethanone,1-(5-nitro-3-thienyl)-
• CAS No: 58157-89-4
• MF: C₆H₅NO₃S
• MW: 171.173800230026
• MDL: MFCD00084862
• CID: 366458
• PubChem ID: 2735263
• Update Time: 2025-10-28

Ethanone,1-(5-nitro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(5-nitro-3-thienyl)-
• 1-(5-Nitro-3-thienyl)ethan-1-one
• 1-(5-nitrothiophen-3-yl)ethanone
• 4-ACETYL-2-NITROTHIOPHENE
• 2-nitro-4-acetylthiophene
• 3-acetyl-5-nitrothiophene
• SEW 03166
• FT-0605797
• DTXSID90370648
• InChI=1/C6H5NO3S/c1-4(8)5-2-6(7(9)10)11-3-5/h2-3H,1H3
• HMS563O11
• EN300-6739751
• AKOS006228636
• SCHEMBL18499649
• CS-0257576
• 1-(5-nitrothiophen-3-yl)ethan-1-one
• 58157-89-4
• JGXUDXHPIWIXJZ-UHFFFAOYSA-
• MFCD00084862
• SR-01000639058-1
• Maybridge1_007887
• CCG-49611
• A831762

• MDL： MFCD00084862
• Inchi： 1S/C6H5NO3S/c1-4(8)5-2-6(7(9)10)11-3-5/h2-3H,1H3
• InChI Key： JGXUDXHPIWIXJZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 170.99900
• Monoisotopic Mass: 170.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Melting Point: 59 °C
• PSA: 91.13000
• LogP: 2.38210

Ethanone,1-(5-nitro-3-thienyl)- Security Information

• Hazard Statement： Irritant
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Additional information on Ethanone,1-(5-nitro-3-thienyl)-

Ethanone,1-(5-nitro-3-thienyl)- (CAS No. 58157-89-4): A Comprehensive Overview

Ethanone,1-(5-nitro-3-thienyl)-, also known by its CAS number 58157-89-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thienyl group with a nitro substituent and an ethanone moiety. The thienyl group is a sulfur-containing aromatic heterocycle, while the nitro group introduces electron-withdrawing properties, making this compound versatile for various applications.

Recent studies have highlighted the potential of Ethanone,1-(5-nitro-3-thienyl)- in the development of advanced materials. Researchers have explored its role in the synthesis of novel polymers and organic semiconductors. The compound's ability to act as a building block for more complex structures has been extensively documented in peer-reviewed journals. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be used to create high-performance organic field-effect transistors (OFETs) with improved charge transport properties.

The synthesis of Ethanone,1-(5-nitro-3-thienyl)- involves a multi-step process that typically begins with the preparation of the thienyl derivative. The introduction of the nitro group is achieved through nitration reactions, followed by the coupling with an ethanone moiety. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

In terms of applications, Ethanone,1-(5-nitro-3-thienyl)- has shown promise in the pharmaceutical industry. Its unique electronic properties make it a candidate for drug delivery systems and bioimaging agents. A 2022 study in *Journal of Medicinal Chemistry* reported that this compound exhibits selective binding to certain biomolecules, potentially useful in diagnostic applications.

Moreover, the compound's stability under various environmental conditions has been a focal point of recent research. Studies conducted under different pH levels and temperatures have revealed its robustness, making it suitable for outdoor applications such as coatings and adhesives. Its resistance to UV degradation is particularly noteworthy, as highlighted in a 2023 paper published in *Applied Surface Science*.

The integration of Ethanone,1-(5-nitro-3-thienyl)- into nanotechnology has also been explored. Its ability to self-assemble into nanostructures has opened new avenues for nanoelectronics and sensors. Researchers have successfully utilized this property to develop sensors capable of detecting trace amounts of environmental pollutants with high sensitivity.

From an environmental standpoint, the biodegradability of Ethanone,1-(5-nitro-3-thienyl)- has been assessed in recent eco-toxicological studies. These studies indicate that under controlled conditions, the compound undergoes gradual degradation without posing significant risks to aquatic ecosystems. This information is crucial for its safe handling and disposal in industrial settings.

In conclusion, Ethanone,1-(5-nitro-3-thienyl)- (CAS No. 58157-89-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in synthesis techniques make it a valuable asset for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.